5-bromo-1,2-thiazole-3-carboxamide
Overview
Description
5-Bromo-1,2-thiazole-3-carboxamide is a compound that belongs to the group of azole heterocycles . Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . They have been gaining considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-1,2-thiazole-3-carboxamide can be achieved through a two-step process involving the bromination of 1,2-thiazole-3-carboxamide followed by the reaction with sodium bromide.", "Starting Materials": [ "1,2-thiazole-3-carboxamide", "Bromine", "Sodium hydroxide", "Sodium bromide", "Acetone", "Water" ], "Reaction": [ "Step 1: Bromination of 1,2-thiazole-3-carboxamide", "1. Dissolve 1,2-thiazole-3-carboxamide (1.0 g) in acetone (10 mL) in a round-bottom flask.", "2. Add bromine (1.2 mL) dropwise to the reaction mixture with constant stirring at room temperature.", "3. After the addition of bromine, stir the reaction mixture for an additional 30 minutes.", "4. Quench the reaction by adding water (10 mL) to the reaction mixture.", "5. Extract the product with dichloromethane (3 x 10 mL).", "6. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 2: Reaction with sodium bromide", "1. Dissolve the crude product obtained from step 1 in water (10 mL).", "2. Add sodium hydroxide (0.5 g) to the reaction mixture and stir until dissolved.", "3. Add sodium bromide (1.0 g) to the reaction mixture and stir for 1 hour at room temperature.", "4. Acidify the reaction mixture with hydrochloric acid (1 M) until pH 2-3 is reached.", "5. Extract the product with dichloromethane (3 x 10 mL).", "6. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the pure product, 5-bromo-1,2-thiazole-3-carboxamide." ] } | |
CAS RN |
4576-86-7 |
Product Name |
5-bromo-1,2-thiazole-3-carboxamide |
Molecular Formula |
C4H3BrN2OS |
Molecular Weight |
207 |
Purity |
95 |
Origin of Product |
United States |
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